Cas no 1804184-96-0 (2-Amino-4-bromo-6-formyl-1H-benzimidazole)

• Product Name: 2-Amino-4-bromo-6-formyl-1H-benzimidazole
• CAS No: 1804184-96-0
• MF: C₈H₆BrN₃O
• MW: 240.056740283966
• CID: 4824047
• Update Time: 2025-06-26

2-Amino-4-bromo-6-formyl-1H-benzimidazole Chemical and Physical Properties

Names and Identifiers

• 2-Amino-4-bromo-6-formyl-1H-benzimidazole

• Inchi： 1S/C8H6BrN3O/c9-5-1-4(3-13)2-6-7(5)12-8(10)11-6/h1-3H,(H3,10,11,12)
• InChI Key： YOMDFMTVWASTKF-UHFFFAOYSA-N
• SMILES： BrC1=CC(C=O)=CC2=C1N=C(N)N2

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 214
• XLogP3: 1.3
• Topological Polar Surface Area: 71.8

Additional information on 2-Amino-4-bromo-6-formyl-1H-benzimidazole

Introduction to 2-Amino-4-bromo-6-formyl-1H-benzimidazole (CAS No. 1804184-96-0)

2-Amino-4-bromo-6-formyl-1H-benzimidazole (CAS No. 1804184-96-0) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, holds potential for various applications, particularly in the development of novel therapeutic agents. In this comprehensive introduction, we will delve into the chemical properties, synthesis methods, biological activities, and recent research advancements related to 2-Amino-4-bromo-6-formyl-1H-benzimidazole.

Chemical Structure and Properties

2-Amino-4-bromo-6-formyl-1H-benzimidazole is a benzimidazole derivative with a molecular formula of C₉H₇BrN₃O and a molecular weight of 235.07 g/mol. The compound features an amino group (-NH₂) at the 2-position, a bromine atom (-Br) at the 4-position, and a formyl group (-CHO) at the 6-position on the benzimidazole ring. These functional groups contribute to its unique chemical properties and reactivity.

The presence of the bromine atom imparts significant electronic effects, influencing the compound's reactivity and stability. The amino group provides nucleophilic character, making it reactive towards electrophilic species. The formyl group adds an additional layer of reactivity, enabling various chemical transformations such as reduction to form a hydroxymethyl derivative or condensation reactions to form imines.

Synthesis Methods

The synthesis of 2-Amino-4-bromo-6-formyl-1H-benzimidazole has been explored through several routes, each offering different advantages in terms of yield, purity, and scalability. One common approach involves the condensation of 2-aminothiophenol with 4-bromo-o-phthalaldehyde in the presence of a base such as potassium carbonate. This reaction typically proceeds via an intermediate imine formation followed by cyclization to form the benzimidazole ring.

An alternative method involves the reaction of 2-aminothiophenol with 4-bromo-o-phthalaldehyde dimethyl acetal under acidic conditions. This route avoids the formation of side products and often yields higher purity compounds. Recent advancements in green chemistry have also led to the development of environmentally friendly synthesis methods using catalysts such as metal nanoparticles or solid-supported reagents.

Biological Activities and Applications

2-Amino-4-bromo-6-formyl-1H-benzimidazole has shown promising biological activities that make it a valuable candidate for pharmaceutical research. One notable application is its potential as an anticancer agent. Studies have demonstrated that this compound can inhibit the growth of various cancer cell lines by inducing apoptosis and cell cycle arrest. The mechanism of action is believed to involve the modulation of key signaling pathways such as p53 and Bcl-2.

In addition to its anticancer properties, 2-Amino-4-bromo-6-formyl-1H-benzimidazole has been investigated for its antimicrobial activity. Research has shown that it exhibits potent activity against both Gram-positive and Gram-negative bacteria, making it a potential lead compound for developing new antibiotics. The compound's ability to disrupt bacterial cell membranes and inhibit essential enzymes contributes to its broad-spectrum antimicrobial activity.

Recent Research Advancements

The field of medicinal chemistry is constantly evolving, and recent studies have shed new light on the potential applications of 2-Amino-4-bromo-6-formyl-1H-benzimidazole. A study published in the Journal of Medicinal Chemistry reported that this compound can effectively target specific protein-protein interactions involved in neurodegenerative diseases such as Alzheimer's disease. The researchers found that it can disrupt the aggregation of amyloid-beta peptides, which are known to form toxic aggregates in Alzheimer's patients.

Another study published in Bioorganic & Medicinal Chemistry Letters explored the use of 2-Amino-4-bromo-6-formyl-1H-benzimidazole as a scaffold for designing new antiviral agents. The researchers synthesized a series of derivatives by modifying the functional groups on the benzimidazole ring and evaluated their antiviral activity against various viruses, including influenza and herpes simplex virus (HSV). Several derivatives exhibited potent antiviral activity with low cytotoxicity, making them promising candidates for further development.

Safety Considerations and Future Directions

Safety is a critical aspect in the development of any pharmaceutical compound. While preliminary studies suggest that 2-Amino-4-bromo-6-formyl-1H-benzimidazole has low toxicity at therapeutic concentrations, further safety evaluations are necessary to ensure its long-term use in clinical settings. Preclinical studies involving animal models are currently underway to assess its pharmacokinetic properties, metabolic stability, and potential side effects.

The future directions for research on 2-Amino-4-bromo-6-formyl-1H-benzimidazole include optimizing its chemical structure to enhance its biological activities while minimizing side effects. Additionally, efforts are being made to develop efficient large-scale synthesis methods to meet industrial demands for this promising compound.